4-(4-bromobenzoyl)-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-bromobenzoyl)-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one, also known as BBIQ, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound exhibits unique structural and chemical properties that make it an attractive candidate for various research purposes.
Mechanism of Action
4-(4-bromobenzoyl)-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to inhibit the activity of certain enzymes and receptors, such as acetylcholinesterase and NMDA receptors, respectively. This inhibition leads to changes in the biochemical and physiological processes that are regulated by these enzymes and receptors.
Biochemical and Physiological Effects:
4-(4-bromobenzoyl)-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to have a range of biochemical and physiological effects, depending on the specific enzyme or receptor that it targets. For example, it has been shown to improve cognitive function in animal models by inhibiting acetylcholinesterase. Additionally, it has been shown to have anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
4-(4-bromobenzoyl)-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one has several advantages for use in lab experiments, including its high potency and selectivity for certain enzymes and receptors. However, its synthesis can be challenging, and it may not be suitable for certain experiments due to its chemical properties.
Future Directions
There are several potential future directions for research involving 4-(4-bromobenzoyl)-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one. One direction is to further explore its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another direction is to investigate its potential as a therapeutic agent for cancer. Additionally, more research is needed to fully understand its mechanism of action and to optimize its synthesis for various research purposes.
In conclusion, 4-(4-bromobenzoyl)-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one is a synthetic compound that has shown promise for various scientific research applications. Its unique structural and chemical properties make it an attractive candidate for further study in several research fields. Further research is needed to fully understand its potential and to explore its future applications.
Synthesis Methods
The synthesis of 4-(4-bromobenzoyl)-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one involves the reaction of 4-bromobenzoyl chloride with 5-methyl-3-isoxazolyl-1,3-dihydro-2H-pyrrol-2-one in the presence of a base. The resulting product is then subjected to a series of reactions to obtain the final compound, 4-(4-bromobenzoyl)-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one.
Scientific Research Applications
4-(4-bromobenzoyl)-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one has been studied for its potential applications in various scientific research fields, including medicinal chemistry, neuropharmacology, and cancer research. It has been shown to have potent inhibitory effects on certain enzymes and receptors that are involved in these fields.
properties
Product Name |
4-(4-bromobenzoyl)-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one |
---|---|
Molecular Formula |
C22H17BrN2O5 |
Molecular Weight |
469.3 g/mol |
IUPAC Name |
(4E)-4-[(4-bromophenyl)-hydroxymethylidene]-5-(2-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-2,3-dione |
InChI |
InChI=1S/C22H17BrN2O5/c1-12-11-17(24-30-12)25-19(15-5-3-4-6-16(15)29-2)18(21(27)22(25)28)20(26)13-7-9-14(23)10-8-13/h3-11,19,26H,1-2H3/b20-18+ |
InChI Key |
GHTWNFZBGHMPRU-CZIZESTLSA-N |
Isomeric SMILES |
CC1=CC(=NO1)N2C(/C(=C(/C3=CC=C(C=C3)Br)\O)/C(=O)C2=O)C4=CC=CC=C4OC |
SMILES |
CC1=CC(=NO1)N2C(C(=C(C3=CC=C(C=C3)Br)O)C(=O)C2=O)C4=CC=CC=C4OC |
Canonical SMILES |
CC1=CC(=NO1)N2C(C(=C(C3=CC=C(C=C3)Br)O)C(=O)C2=O)C4=CC=CC=C4OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.